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Compound of Interest |

Compound Name: Diglyme nickel dibromide
CAS No.: 312696-09-6
Cat. No.: B1600133
Get Quote
. J

The proper management and disposal of reactive and hazardous chemical waste are
paramount to ensuring laboratory safety, environmental protection, and regulatory compliance.
Diglyme nickel dibromide (NiBr2-CsH14032) is a coordination complex that presents a
multifaceted hazard profile, combining the risks associated with a heavy metal carcinogen and
a flammable, peroxide-forming ether. This guide provides a detailed, step-by-step protocol for
the safe handling and disposal of this compound and its associated waste streams, grounded
in established safety principles and regulatory standards. The causality behind each procedural
step is explained to foster a deeper understanding of the risks involved and to promote a
culture of intrinsic safety within the laboratory.

Section 1: Hazard Profile & Immediate Safety
Considerations

Understanding the distinct hazards of both the nickel salt and the diglyme ligand is the
foundation for safe handling. The complex itself should be treated as possessing the combined
risks of its components.

1.1. Component Hazards
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The primary hazards are summarized below. This information is synthesized from authoritative
Safety Data Sheets (SDS) and chemical safety literature.
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Component Chemical Name

Primary Routes of
Key Hazards
Exposure

Nickel (II) Bromide Nickel(Il) bromide

Carcinogen: May
cause cancer by
inhalation[1][2].
Sensitizer: May cause
allergic skin reactions
and asthma-like
symptoms if inhaled[1]
[31[4]. Reproductive
Toxin: Suspected of Inhalation, Skin
damaging fertility or
the unborn child[1][3].

Mutagen: Suspected

Contact, Ingestion

of causing genetic
defects[1][3].
Ecotoxin: Very toxic to
aquatic life with long-
lasting effects[1][2][4]
[5].

) bis(2-methoxyethyl)
Diglyme
ether

Flammable: A
flammable liquid and
vapor[6][7][8].
Peroxide Former: May
form explosive
peroxides upon ) )
) Inhalation, Skin
storage, especially . )
) Absorption, Ingestion
after exposure to air[6]
[7][8][9]. Reproductive
Toxin: May impair
fertility and cause
harm to the unborn

child[6][7][10].

© 2026 BenchChem. All rights reserved.

3/11 Tech Support


https://www.cdhfinechemical.com/images/product/msds/87_1000615632_NICKEL(II)BROMIDECASNO-13462-88-9MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(N-06222)%20NICKEL%20BROMIDE%2098.pdf
https://www.cdhfinechemical.com/images/product/msds/87_1000615632_NICKEL(II)BROMIDECASNO-13462-88-9MSDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/406341?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/233730?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/87_1000615632_NICKEL(II)BROMIDECASNO-13462-88-9MSDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/406341?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/87_1000615632_NICKEL(II)BROMIDECASNO-13462-88-9MSDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/406341?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/87_1000615632_NICKEL(II)BROMIDECASNO-13462-88-9MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(N-06222)%20NICKEL%20BROMIDE%2098.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/233730?userType=undefined
https://www.fishersci.fr/store/msds?partNumber=11468650&countryCode=FR&language=en
https://datasheets.scbt.com/sc-211330.pdf
https://www.honeywell-pmt.com/sm/responsivecare/common/documents/1516-17-Product-StewardshipTDS-Diglyme.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1357
https://datasheets.scbt.com/sc-211330.pdf
https://www.honeywell-pmt.com/sm/responsivecare/common/documents/1516-17-Product-StewardshipTDS-Diglyme.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1357
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020110&lang=EN
https://datasheets.scbt.com/sc-211330.pdf
https://www.honeywell-pmt.com/sm/responsivecare/common/documents/1516-17-Product-StewardshipTDS-Diglyme.pdf
https://pim-resources.coleparmer.com/sds/00541.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Flammable Solid:

Classified as a

) ] [1-Methoxy-2-(2- ] Inhalation (of dust),
Diglyme Nickel flammable solid[3]. )
) ) methoxyethoxy)ethan ] Skin Contact,
Dibromide Complex ] ] ) Combines all hazards )
e]nickel(ll) Dibromide Ingestion

of its individual

components.

1.2. Immediate Precautions & Prohibited Actions

o DO NOT dispose of this material down the drain or in regular trash. It is classified as
hazardous waste and is damaging to the environment[1][5][11].

o DO NOT mix waste containing diglyme nickel dibromide with other waste streams unless
explicitly instructed by your institution's Environmental Health & Safety (EHS) department.
Incompatible mixtures can lead to dangerous reactions.

e DO NOT leave waste containers open. Diglyme can evaporate, creating a flammable
atmosphere, and may form peroxides[7][8]. Nickel dust can become airborne.

o ALWAYS handle this compound and its waste inside a certified chemical fume hood to
minimize inhalation exposure[3][4].

o ALWAYS wear appropriate Personal Protective Equipment (PPE), including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or chemical

goggles[2][3][6].

Section 2: Waste Characterization and Segregation

Proper segregation at the point of generation is the most critical step in the disposal process.
This prevents accidental mixing of incompatible chemicals and ensures the waste is routed to
the correct treatment facility. The following decision workflow provides a logical pathway for
waste segregation.
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Start: Generate Waste
Containing Diglyme Nickel Dibromide

Step 1: Determig,'e Physical Form

Solid, Liquid,
wﬁd Labware?
Solid Liquid Labware
Ve N a Step 2: Liquid| Waste Stream ) Ve ™
Step 2: Solid Waste Stream | Step 2: Contaminated Labware
A\ \/

LIQUID HAZARDOUS WASTE
(Non-Halogenated Organics
& Heavy Metals)

SOLID HAZARDOUS WASTE SOLID HAZARDOUS WASTE

(Heavy Metals & Organics) (Sharps or Non-Sharps)

Examples: Examples: Examples:
- Unused/expired reagent - Reaction mixtures - Contaminated gloves, weigh paper
- Grossly contaminated solids - Solvent rinses (e.g., THF, Toluene) - Used pipette tips, syringes (no needles)
- Residue from reaction workups - Contaminated diglyme - Rinsed but contaminated glassware
2 J o / o /)

Click to download full resolution via product page
Caption: Waste Segregation Workflow for Diglyme Nickel Dibromide.

Section 3: Step-by-Step Disposal Protocols

Adherence to these protocols is mandatory for safety and compliance. All waste must be
handled in accordance with local, state, and federal regulations[6].

Protocol 3.1: Disposal of Solid Diglyme Nickel Dibromide Waste
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This protocol applies to unused reagent, reaction byproducts, and material from spill cleanup.

Preparation: Before handling, ensure you are in a chemical fume hood and are wearing all
required PPE. Have your designated, labeled waste container ready.

Container Selection: Use a clearly labeled, sealable container designated for "Solid
Hazardous Waste" or a more specific stream like "Heavy Metal and Organic Solid Waste," as
directed by your institution's EHS. The container must be compatible with the waste; a high-
density polyethylene (HDPE) pail is often suitable[12].

Transfer: Carefully transfer the solid waste into the container using a scoop or spatula.
Causality: The primary goal is to avoid generating dust, which poses a significant inhalation
risk due to nickel's carcinogenicity[1][5][11].

Labeling: Ensure the container is accurately labeled with the words "Hazardous Waste," the
full chemical name "Diglyme Nickel Dibromide," and the approximate quantity added. An
accurate manifest is a legal requirement and essential for safe handling by disposal
technicians[13][14].

Sealing and Storage: Securely close the container lid. Store the container in a designated
Satellite Accumulation Area (SAA) away from heat, sparks, or open flames, and separate
from incompatible materials like strong acids or oxidizers[2][13][15].

Protocol 3.2: Disposal of Contaminated Labware and Debris

This applies to items with trace or residual contamination, such as gloves, weigh boats, pipette

tips, and empty reagent bottles.

o Decontamination (Glassware/Hardware): If practical, rinse the item three times with a
suitable organic solvent (e.g., acetone, ethanol). The resulting solvent rinse is now
hazardous liquid waste and must be disposed of according to Protocol 3.3. Causality: Triple-
rinsing minimizes the residual hazard on the labware, though the item itself often must still
be disposed of as hazardous waste.

e Segregation:
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o Non-Sharps: Place items like gloves, bench paper, and weigh boats into a designated,
lined container for "Solid Hazardous Waste" or "Contaminated Lab Debris."

o Sharps: Place items like contaminated needles or razor blades into a designated sharps
container for hazardous chemical waste.

o Empty Bottles: Deface the original label, write "EMPTY" on the bottle, and manage as
directed by your EHS office. Often, triple-rinsed bottles can be disposed of in a designated
glass waste container.

o Labeling and Storage: Label and store all waste containers as described in Protocol 3.1.
Protocol 3.3: Disposal of Liquid Waste

This protocol applies to reaction mixtures and solvent rinses containing diglyme nickel
dibromide.

o Container Selection: Use a sealable, chemical-resistant (e.g., HDPE or glass) container
designated for "Non-Halogenated Organic Liquid Waste with Heavy Metals." Causality:
Keeping halogenated and non-halogenated solvent waste separate is critical as they require
different incineration processes and disposal costs vary significantly.

e pH Consideration: Do not add acidic solutions to this waste stream without first neutralizing
them. Nickel salts can react with acids.

o Transfer: Using a funnel, carefully pour the liquid waste into the container. Do not fill the
container beyond 90% capacity to allow for vapor expansion[12][14].

e Labeling: Maintain an accurate log of the contents on the container's hazardous waste label,
listing "Diglyme Nickel Dibromide" and any solvents used.

e Sealing and Storage: Securely cap the container. Store in a flammable liquid storage cabinet
or other designated SAA, ensuring it is segregated from acids and oxidizers[12].

Section 4: Emergency Procedures

In the event of an accident, prompt and correct action is crucial.
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« Spill

o

Evacuate personnel from the immediate area. Remove all ignition sources[8][16].
o If the spill is small and you are trained to handle it, don appropriate PPE.

o For a liquid spill, cover with an inert absorbent material like vermiculite or sand. Do not use
combustible materials like paper towels as the primary absorbent[8][9].

o For a solid spill, carefully sweep up the material, avoiding dust creation[5][11]. A fine mist
of water can be used to wet the powder and minimize airborne dust, but only if the
material is not water-reactive.

o Collect all contaminated absorbent and cleaning materials and place them in a sealed
container for disposal as solid hazardous waste (Protocol 3.1).

o For large spills, evacuate the lab, close the doors, and contact your institution's EHS or
emergency response team immediately.

e Personnel Exposure:

o

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing[3][8]. Seek medical attention.

o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes,
holding eyelids open[8]. Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention[1][3].

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention[8].

By implementing these procedures, researchers and laboratory professionals can effectively
manage the risks associated with diglyme nickel dibromide, ensuring a safe laboratory
environment and responsible stewardship of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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